2-[[2-[(1-Cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-methylamino]-N-[4-(trifluoromethoxy)phenyl]acetamide
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Description
2-[[2-[(1-Cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-methylamino]-N-[4-(trifluoromethoxy)phenyl]acetamide is a useful research compound. Its molecular formula is C18H21F3N4O3 and its molecular weight is 398.386. The purity is usually 95%.
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Scientific Research Applications
Methylene Group Modifications and Insecticidal Activity
A study by Samaritoni et al. (1999) explored methylene group modifications of certain acetamides, which led to the development of derivatives with significant insecticidal activity. This research demonstrates the potential agricultural applications of chemically modified acetamides in pest control (J. Samaritoni, J. Babcock, M. Schlenz, G. W. Johnson, 1999).
Antimicrobial Activity of Heterocycles
Bondock et al. (2008) utilized 2-cyanoacetamide derivatives for synthesizing new heterocyclic compounds, exhibiting antimicrobial properties. This study underscores the relevance of acetamide derivatives in the development of new antimicrobial agents, which could be critical in pharmaceutical research and development (S. Bondock, Ramy Rabie, H. Etman, A. Fadda, 2008).
Analytical Chemistry Applications
Research by Lu and Giese (2000) introduced AMACE1, an aminoacetamide derivative, as a versatile electrophore reagent. This compound has applications in trace organic analysis, demonstrating the utility of acetamide derivatives in enhancing analytical methodologies (R. Lu, R. Giese, 2000).
Synthesis and Characterization for Antimicrobial Activity
Arora et al. (2012) synthesized and characterized various Schiff bases of 2-Amino-4-(4-Acetamido Phenyl)thiophene-3-carboxamide, which were screened for antimicrobial activity. This study showcases the potential of acetamide derivatives in contributing to the development of new antimicrobial compounds (M. Arora, J. Saravanan, S. Mohan, S. Bhattacharjee, 2012).
Synthesis and Evaluation of Isoxazole-Based Heterocycles
Darwish et al. (2014) discussed the synthesis and antimicrobial evaluation of isoxazole-based heterocycles incorporating sulfamoyl moiety. This study adds to the body of knowledge on the synthesis of novel compounds with potential applications in combating microbial resistance (E. Darwish, Khalid A. Atia, A. Farag, 2014).
Properties
IUPAC Name |
2-[[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-methylamino]-N-[4-(trifluoromethoxy)phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21F3N4O3/c1-17(11-22,12-3-4-12)24-16(27)10-25(2)9-15(26)23-13-5-7-14(8-6-13)28-18(19,20)21/h5-8,12H,3-4,9-10H2,1-2H3,(H,23,26)(H,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLIHRUJDRQWLAW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)(C1CC1)NC(=O)CN(C)CC(=O)NC2=CC=C(C=C2)OC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21F3N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.